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Boc-S-4-methoxybenzyl-D-

cysteine

Cat. No.: B558086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-α-tert-Butoxycarbonyl-S-(4-methoxybenzyl)-D-cysteine, commonly abbreviated as Boc-D-

Cys(4-MeOBzl)-OH, is a crucial protected amino acid derivative extensively utilized in solid-

phase peptide synthesis (SPPS). Its D-configuration offers resistance to enzymatic degradation

in the resulting peptides, a desirable characteristic for therapeutic peptide development. The

tert-butoxycarbonyl (Boc) protecting group on the α-amino group and the 4-methoxybenzyl (4-

MeOBzl) group on the thiol side chain provide orthogonal protection, allowing for the selective

deprotection and manipulation required in complex peptide synthesis. This guide provides a

comprehensive overview of the physicochemical properties, experimental protocols, and key

applications of Boc-D-Cys(4-MeOBzl)-OH.

Physicochemical Properties
The fundamental physicochemical properties of Boc-D-Cys(4-MeOBzl)-OH are summarized in

the tables below, providing a ready reference for researchers.

General Properties
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Property Value

Chemical Name
N-α-tert-Butoxycarbonyl-S-(4-methoxybenzyl)-

D-cysteine

Synonyms Boc-D-Cys(pMeOBzl)-OH, Boc-D-Cys(Mob)-OH

CAS Number 58290-35-0[1]

Molecular Formula C₁₆H₂₃NO₅S[1]

Molecular Weight 341.4 g/mol [1]

Appearance White to off-white powder[1][2]

Analytical and Physical Data
Property Value

Melting Point 68-74 °C[1]

Optical Rotation [α]D²⁰ = +39 ± 2º (c=1 in DMF)[1]

Purity ≥ 98% (HPLC)[1]

Solubility Soluble in Dimethylformamide (DMF)

Storage Conditions Store at 0-8°C[1]

Experimental Protocols
Boc-D-Cys(4-MeOBzl)-OH is a key building block in Boc-chemistry solid-phase peptide

synthesis (SPPS). Below is a generalized experimental workflow for the incorporation of this

amino acid into a peptide chain.

Workflow for Boc-SPPS using Boc-D-Cys(4-MeOBzl)-OH
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Caption: General workflow for the incorporation of Boc-D-Cys(4-MeOBzl)-OH in Boc-SPPS.

Detailed Coupling Protocol
The following protocol outlines the manual solid-phase synthesis steps for coupling Boc-D-

Cys(4-MeOBzl)-OH.

Resin Preparation: Swell the appropriate resin (e.g., Merrifield or PAM resin) in

Dichloromethane (DCM) for 30-60 minutes.

Boc Deprotection: Remove the Boc protecting group from the resin-bound amino acid by

treating it with a solution of 50% Trifluoroacetic Acid (TFA) in DCM for approximately 20-30

minutes.

Washing: Wash the resin thoroughly with DCM and Isopropanol (IPA) to remove residual TFA

and byproducts.

Neutralization: Neutralize the resulting trifluoroacetate salt by washing with a solution of 10%

Diisopropylethylamine (DIEA) in DCM.

Coupling of Boc-D-Cys(4-MeOBzl)-OH:

Dissolve Boc-D-Cys(4-MeOBzl)-OH (2-3 equivalents relative to resin loading) and a

coupling agent such as HBTU (0.95 equivalents to the amino acid) in DMF.

Add DIEA (2-3 equivalents) to the solution to activate the amino acid.

Add the activated amino acid solution to the resin and agitate for 1-2 hours.
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Monitor the reaction for completion using a qualitative test such as the Kaiser test.

Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents and

byproducts.

Repeat Cycle: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

Cleavage and Side-Chain Deprotection
The 4-methoxybenzyl (4-MeOBzl) protecting group on the cysteine side chain is removed

during the final cleavage of the peptide from the resin. This is typically achieved using strong

acids such as anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).[3]

The use of scavengers, such as anisole or cresol, is recommended to prevent side reactions

with the liberated carbocations.

Signaling Pathways
Boc-D-Cys(4-MeOBzl)-OH is a synthetic building block and is not directly involved in biological

signaling pathways. However, the peptides synthesized using this derivative can be designed

to interact with a wide range of biological targets, including receptors and enzymes, thereby

modulating their respective signaling pathways. The incorporation of D-cysteine can enhance

the peptide's stability and bioavailability, making it a valuable tool in the development of

peptide-based therapeutics that target specific signaling cascades.

Conclusion
Boc-D-Cys(4-MeOBzl)-OH is an indispensable reagent in the field of peptide chemistry. Its well-

defined physicochemical properties and its utility in established solid-phase peptide synthesis

protocols make it a reliable choice for the synthesis of peptides with enhanced stability. This

guide provides the core technical information required by researchers and drug development

professionals to effectively utilize this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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